Cas no 161874-92-6 (4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine)
161874-92-6 structure
Product Name:4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine
CAS No:161874-92-6
MF:C8H6ClN3
MW:179.606339931488
CID:109840
PubChem ID:13724317
Update Time:2025-04-18
4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine
- 4-chloro-2-methylpyrido[2,3-d]pyrimidine
- Pyrido[2,3-d]pyrimidine,4-chloro-2-methyl-
- Pyrido[2,3-d]pyrimidine,4-chloro-2-methyl
- DTXSID30547695
- A936675
- 161874-92-6
- AKOS006308916
- AMY15827
- Pyrido[2,3-d]pyrimidine, 4-chloro-2-methyl-
- SCHEMBL2259110
- AT14197
-
- Inchi: 1S/C8H6ClN3/c1-5-11-7(9)6-3-2-4-10-8(6)12-5/h2-4H,1H3
- InChI Key: UFDVSGMJVMECEY-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC=NC2=NC(C)=N1
Computed Properties
- Exact Mass: 179.02500
- Monoisotopic Mass: 179.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.67000
- LogP: 1.98660
4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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